![molecular formula C16H23BrN2O B248122 N-(4-bromophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide](/img/structure/B248122.png)
N-(4-bromophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide
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Overview
Description
N-(4-bromophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide, also known as BRL-15572, is a chemical compound that is used in scientific research. It is a potent and selective antagonist of the dopamine D3 receptor, which is a G protein-coupled receptor that is involved in the regulation of mood, motivation, and reward.
Mechanism of Action
N-(4-bromophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide acts as an antagonist of the dopamine D3 receptor, which means that it blocks the binding of dopamine to this receptor. This leads to a decrease in the activity of the mesolimbic dopamine system and a reduction in reward-related behaviors.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including a reduction in the release of dopamine in the nucleus accumbens, a decrease in the expression of c-fos in the striatum, and an attenuation of the locomotor stimulant effects of cocaine.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-bromophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide in lab experiments is its high selectivity for the dopamine D3 receptor, which allows researchers to investigate the specific role of this receptor in various biological processes. However, one limitation is that it can be difficult to obtain and purify in large quantities, which can limit its use in certain types of experiments.
Future Directions
There are many potential future directions for research on N-(4-bromophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide and its effects on the dopamine D3 receptor. Some possible areas of investigation include:
- Further characterization of the biochemical and physiological effects of this compound in different brain regions and under different experimental conditions
- Investigation of the potential therapeutic uses of this compound in psychiatric disorders such as addiction, depression, and schizophrenia
- Development of new compounds that are more potent and selective than this compound for the dopamine D3 receptor
- Exploration of the role of the dopamine D3 receptor in other biological processes beyond reward-related behaviors, such as immune function and inflammation.
Synthesis Methods
The synthesis of N-(4-bromophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide involves several steps, including the reaction of 4-bromobenzoyl chloride with 3-(3,5-dimethylpiperidin-1-yl)propan-1-amine, followed by purification and characterization of the resulting product. The process has been described in detail in several scientific publications.
Scientific Research Applications
N-(4-bromophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide has been used in numerous scientific studies to investigate the role of dopamine D3 receptors in various physiological and pathological processes. For example, it has been shown to modulate the activity of the mesolimbic dopamine system, which is involved in addiction and other reward-related behaviors. It has also been studied for its potential use in the treatment of psychiatric disorders such as schizophrenia and depression.
properties
Molecular Formula |
C16H23BrN2O |
---|---|
Molecular Weight |
339.27 g/mol |
IUPAC Name |
N-(4-bromophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide |
InChI |
InChI=1S/C16H23BrN2O/c1-12-9-13(2)11-19(10-12)8-7-16(20)18-15-5-3-14(17)4-6-15/h3-6,12-13H,7-11H2,1-2H3,(H,18,20) |
InChI Key |
KYMDWKGHAZIHNA-UHFFFAOYSA-N |
SMILES |
CC1CC(CN(C1)CCC(=O)NC2=CC=C(C=C2)Br)C |
Canonical SMILES |
CC1CC(CN(C1)CCC(=O)NC2=CC=C(C=C2)Br)C |
Origin of Product |
United States |
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